Tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate

• IUPAC Name: tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate
• InChI: InChI=1S/C14H24N2O3/c1-6-12(17)16-10-9-15(8-7-11(16)2)13(18)19-14(3,4)5/h6,11H,1,7-10H2,2-5H3
• InChI Key: TVGQUVHAFFLSLX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1C(=O)C=C)C(=O)OC(C)(C)C
• Molecular Formula: C14H24N2O3
• Molecular Weight: 268.35 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves starting from commercially available 4-bromo-1H-indole and using simple reagents. The Vilsmeier formylation of 4-bromo-1H-indole at the 3-position yields an intermediate compound. Further steps include reduction, protection of the alcoholic hydroxy group, and introduction of a formyl group at the 4-position. The key step is the introduction of the TBS-protected enyne side chain at the 4-position, achieved through Horner–Wadsworth–Emmons olefination. The yield and selectivity are good, making this compound a potential precursor to biologically active natural products like Indiacen A and Indiacen B .

Molecular Structure Analysis

The molecular formula of Tert-butyl 5-methyl-4-prop-2-enoyl-1,4-diazepane-1-carboxylate is C18H27NO5S . It has an average mass of 369.476 Da and a monoisotopic mass of 369.160980 Da . The compound’s structure includes a piperidine ring with a tert-butyl group and a tosylate (tosyloxy) moiety attached to it.